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Compound of Interest

Compound Name: DY3002

CAS No.: 2020015-37-4

Cat. No.: B607232

Get Quote

Executive Summary & Compound Profile
DY3002 is a third-generation, irreversible EGFR tyrosine kinase inhibitor (TKI) designed to

overcome T790M-mediated drug resistance in non-small cell lung cancer (NSCLC). Unlike

early-generation inhibitors, DY3002 exhibits high selectivity for the T790M mutation (IC₅₀ =

0.71 nM) over wild-type EGFR (IC₅₀ = 448.7 nM), significantly reducing off-target toxicity such

as hyperglycemia [1, 2].[1]

Successful application of DY3002 in cellular or enzymatic assays hinges on proper

solubilization. As a lipophilic small molecule (C₂₄H₂₅ClN₆O₂), it is prone to precipitation in

aqueous buffers if not properly constituted in an organic carrier solvent first.
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Property Value

Molecular Weight 464.95 g/mol

Formula C₂₄H₂₅ClN₆O₂

Physical State Solid powder (typically off-white to yellow)

Primary Solvent DMSO (Dimethyl Sulfoxide)

Solubility (DMSO) ≥ 50 mg/mL (approx. 100 mM)

Solubility (Water) Insoluble (requires carrier)

Core Directive: Reconstitution Protocol
A. Solvent Selection Strategy
The choice of solvent is dictated by the amphiphilic nature of the quinazoline/pyrimidine

scaffold common in EGFR inhibitors.

Recommended Solvent: Anhydrous DMSO (Dimethyl Sulfoxide)

Why: DMSO is the gold standard for DY3002 due to its high dielectric constant and ability

to disrupt the crystal lattice of the compound without altering its chemical structure. It

ensures a high-concentration stock (10 mM – 50 mM) essential for serial dilutions.

Grade: Use Cell Culture Grade or HPLC Grade (>99.9% purity). Moisture in low-grade

DMSO can cause compound hydrolysis or precipitation over time.

Alternative Solvent: DMF (Dimethylformamide)

Why: Acceptable if DMSO interferes with specific downstream chemical cross-linking

assays, though less common in live-cell culture due to higher cytotoxicity.

Contraindicated:

Water/PBS: Do not attempt to dissolve directly in aqueous buffers. This will result in a

suspension, leading to erratic IC₅₀ data.
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Ethanol: Solubility is significantly lower than in DMSO; not recommended for high-

concentration stocks.

B. Step-by-Step Reconstitution (10 mM Stock)
Objective: Prepare 1 mL of a 10 mM stock solution.

Weighing: Accurately weigh 4.65 mg of DY3002 powder.

Note: If the vendor supplies a pre-weighed vial (e.g., 5 mg or 10 mg), it is safer to add the

solvent volume calculated to the vial rather than transferring the powder, to avoid loss.

Calculation:

For 5 mg of DY3002 to make a 10 mM (0.01 M) stock:

Solubilization: Add the calculated volume of anhydrous DMSO to the vial.

Agitation: Vortex vigorously for 30–60 seconds. If particulates remain, sonicate in a water

bath at room temperature (25°C) for 2–5 minutes.

Visual Check: The solution must be perfectly clear. Any turbidity indicates incomplete

solubilization.

Aliquot & Storage:

Divide into small aliquots (e.g., 20–50 µL) to avoid freeze-thaw cycles.

Store at -80°C (stable for 6–12 months) or -20°C (stable for 1 month).

Experimental Workflow & Dilution Logic
To treat cells (e.g., H1975 or A431), you must transition from the organic stock to the aqueous

culture medium without "crashing" the compound out of solution.

The "Intermediate Dilution" Method
Directly adding 100% DMSO stock to media can cause local precipitation at the pipette tip.
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Step 1 (Stock): Thaw 10 mM DY3002 stock.

Step 2 (Serial Dilution): Perform serial dilutions in DMSO first (e.g., to 1 mM, 0.1 mM).

Step 3 (Media Preparation): Dilute the DMSO working solution 1:1000 into the culture

medium.

Example: Add 1 µL of 1 mM DMSO solution to 1 mL of media = 1 µM final concentration.

Final DMSO Concentration: This ensures the final DMSO concentration is 0.1%, which is

generally non-toxic to cells.

Workflow Visualization
The following diagram illustrates the critical path from powder to assay plate, highlighting the

"Danger Zone" where precipitation often occurs.
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Caption: Logical flow for DY3002 preparation. Green nodes indicate stable states; Red

indicates risk points.

Biological Validation (Self-Check)
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To verify that your reconstitution was successful and the compound is active, use the following

control parameters based on reported literature [1, 3]:

Assay Type Cell Line / Target
Expected Outcome
(Validation Metric)

Cell Viability H1975 (EGFR T790M/L858R)
IC₅₀ ≈ 37 nM (0.037 µM).[1]

High potency expected.

Cell Viability A431 (EGFR WT)
IC₅₀ ≈ 380–450 nM.[1] Lower

potency indicates selectivity.

Selectivity Index (IC₅₀ WT) / (IC₅₀ Mutant)

SI > 600.[1][2] If SI < 100,

check for degradation or

precipitation.

Western Blot H1975 Lysate
Dose-dependent reduction in

p-EGFR (Tyr1068).

Troubleshooting Tip: If you observe "crystals" in your cell culture plate under the microscope,

your concentration of DY3002 exceeded the aqueous solubility limit, or the DMSO

concentration (>0.5%) caused the compound to crash. Repeat using the "Intermediate Dilution"

method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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